Cas no 1341514-22-4 (3,5-difluoro-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde)

• Product Name: 3,5-difluoro-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde
• CAS No: 1341514-22-4
• MF: C₁₁H₈F₂N₂O
• MW: 222.190829277039
• CID: 6061902
• PubChem ID: 63051739
• Update Time: 2024-01-15

3,5-difluoro-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3,5-difluoro-4-(2-methyl-1H-imidazol-1-yl)-
• 3,5-Difluoro-4-(2-methyl-1h-imidazol-1-yl)benzaldehyde
• AKOS012351455
• EN300-1293282
• CS-0350022
• 1341514-22-4
• 3,5-difluoro-4-(2-methyl-1H-imidazol-1-yl)benzaldehyde

• Inchi： 1S/C11H8F2N2O/c1-7-14-2-3-15(7)11-9(12)4-8(6-16)5-10(11)13/h2-6H,1H3
• InChI Key： WBWTUNNBBMIYOJ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(F)=C(N2C(C)=NC=C2)C(F)=C1

Computed Properties

• Exact Mass: 222.06046921g/mol
• Monoisotopic Mass: 222.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 362.7±52.0 °C(Predicted)
• pka: 5.73±0.10(Predicted)